Cas no 90869-31-1 (Benzene,1-bromo-4-(4-bromobutoxy)-)

Benzene,1-bromo-4-(4-bromobutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-(4-bromobutoxy)-
- 1-(4-BROMOBUTOXY)-4-BROMOBENZENE
- 1-Bromo-4-(4-bromobutoxy)benzene
- 4-BROMOPHENOXYBUTYLBROMIDE
- MFCD02030564
- DTXSID20429052
- SCHEMBL5841721
- PFJJSJUHSJLURH-UHFFFAOYSA-N
- 90869-31-1
- EN300-379482
-
- Inchi: InChI=1S/C10H12Br2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
- InChI Key: PFJJSJUHSJLURH-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1OCCCCBr)Br
Computed Properties
- Exact Mass: 307.92344g/mol
- Monoisotopic Mass: 305.92549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Benzene,1-bromo-4-(4-bromobutoxy)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-379482-0.25g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 0.25g |
$88.0 | 2023-05-23 | |
Enamine | EN300-379482-10.0g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 10g |
$1040.0 | 2023-05-23 | |
Enamine | EN300-379482-1.0g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 1g |
$241.0 | 2023-05-23 | |
Enamine | EN300-379482-0.5g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 0.5g |
$164.0 | 2023-05-23 | |
A2B Chem LLC | AW15983-5g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 5g |
$773.00 | 2024-05-20 | |
Aaron | AR01BIPN-50mg |
1-Bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 50mg |
$79.00 | 2025-02-09 | |
Aaron | AR01BIPN-500mg |
1-Bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 500mg |
$251.00 | 2025-02-09 | |
1PlusChem | 1P01BIHB-10g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 10g |
$1348.00 | 2024-04-20 | |
1PlusChem | 1P01BIHB-2.5g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 2.5g |
$562.00 | 2025-03-19 | |
A2B Chem LLC | AW15983-2.5g |
1-bromo-4-(4-bromobutoxy)benzene |
90869-31-1 | 95% | 2.5g |
$534.00 | 2024-05-20 |
Benzene,1-bromo-4-(4-bromobutoxy)- Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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5. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
Additional information on Benzene,1-bromo-4-(4-bromobutoxy)-
Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1): An In-Depth Overview
Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex structure, which includes a brominated benzene ring and a brominated butoxy group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways and a subject of ongoing scientific investigation.
The chemical structure of Benzene, 1-bromo-4-(4-bromobutoxy)- is particularly noteworthy. The bromine atoms at the 1 and 4 positions of the benzene ring, along with the brominated butoxy group, create a highly reactive molecule that can participate in a wide range of chemical reactions. This reactivity is crucial for its applications in organic synthesis, where it serves as a building block for more complex molecules.
Recent research studies have explored the potential applications of Benzene, 1-bromo-4-(4-bromobutoxy)- in various fields. One notable area of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective substitution reactions makes it an attractive candidate for the production of drugs with specific therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzene, 1-bromo-4-(4-bromobutoxy)- can be effectively used to synthesize compounds with anti-inflammatory and anti-cancer activities.
In addition to its pharmaceutical applications, Benzene, 1-bromo-4-(4-bromobutoxy)- has also been investigated for its potential in materials science. Researchers have explored its use in the development of advanced polymers and coatings. The unique combination of bromine atoms and the benzene ring provides excellent thermal stability and chemical resistance, making it suitable for applications where durability and performance are critical.
The synthesis of Benzene, 1-bromo-4-(4-bromobutoxy)- involves several well-documented methods. One common approach is the reaction of bromobenzene with 4-bromobutyl bromide in the presence of a suitable catalyst. This method yields high purity products with good yields, making it a preferred choice for industrial-scale production. Another method involves the nucleophilic substitution of a bromide ion on the benzene ring followed by the addition of the brominated butoxy group.
The safety and environmental impact of Benzene, 1-bromo-4-(4-bromobutoxy)- are important considerations in its use and handling. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.
In conclusion, Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in diverse fields such as pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.
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